Cas no 1209077-92-8 (N-1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl-1,2-oxazole-5-carboxamide)

• Product Name: N-1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl-1,2-oxazole-5-carboxamide
• CAS No: 1209077-92-8
• MF: C₁₆H₁₇N₃O₄
• MW: 315.323883771896
• CID: 6005741
• PubChem ID: 45576507
• Update Time: 2025-06-26

N-1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl-1,2-oxazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl-1,2-oxazole-5-carboxamide
• N-[1-(2-methoxyacetyl)-3,4-dihydro-2H-quinolin-7-yl]-1,2-oxazole-5-carboxamide
• N-(1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl)isoxazole-5-carboxamide
• F5833-7230
• N-[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]-1,2-oxazole-5-carboxamide
• AKOS024521414
• VU0522976-1
• 1209077-92-8

• Inchi： 1S/C16H17N3O4/c1-22-10-15(20)19-8-2-3-11-4-5-12(9-13(11)19)18-16(21)14-6-7-17-23-14/h4-7,9H,2-3,8,10H2,1H3,(H,18,21)
• InChI Key： XMWZUPSOUIWSKF-UHFFFAOYSA-N
• SMILES： O=C(COC)N1C2C=C(C=CC=2CCC1)NC(C1=CC=NO1)=O

Computed Properties

• Exact Mass: 315.122
• Monoisotopic Mass: 315.122
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.7A^2
• XLogP3: 1.2

Additional information on N-1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl-1,2-oxazole-5-carboxamide

N-1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl-1,2-oxazole-5-carboxamide: A Promising Compound in Modern Pharmaceutical Research

N-1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl-1,2-oxazole-5-carboxamide, with the CAS number 1209077-92-8, represents a novel class of small-molecule compounds that have garnered significant attention in the field of pharmaceutical chemistry. This compound is characterized by its unique molecular architecture, which combines a 1,2,3,4-tetrahydroquinoline scaffold with a 1,2-oxazole ring system. The presence of the 2-methoxyacetyl substituent at the quinoline ring introduces additional functional complexity, enabling the molecule to engage in multiple pharmacological interactions. Recent studies have highlighted its potential as a therapeutic agent for various diseases, including inflammatory disorders, neurodegenerative conditions, and metabolic syndromes. The structural versatility of this compound allows for the exploration of its biological activity through targeted modifications, making it a valuable candidate for drug development programs.

The 1,2,3,4-tetrahydroquinoline core is a well-known pharmacophore that has been extensively studied for its involvement in the regulation of cellular signaling pathways. This ring system is often found in compounds with diverse biological activities, ranging from antimicrobial properties to neuroprotective effects. The 1,2-oxazole ring, on the other hand, contributes to the molecule's stability and solubility, which are critical factors in drug formulation. The 2-methoxyacetyl group at the quinoline ring introduces hydrophobic and hydrophilic interactions, enabling the compound to modulate its binding affinity to target proteins. This structural design is particularly advantageous for applications in targeted therapy, where precise molecular interactions are essential for efficacy.

Recent advancements in medicinal chemistry have led to the synthesis of N-1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl-1,2-oxazole-5-carboxamide through a multi-step process involving condensation reactions and ring-closure mechanisms. The synthesis of this compound typically begins with the preparation of the 1,2,3,4-tetrahydroquinoline scaffold, which is then functionalized with the 1,2-oxazole ring. The 2-methoxyacetyl substituent is introduced through a methylation reaction, ensuring the correct stereochemistry and spatial orientation of the functional group. This synthetic approach allows for the incorporation of additional functional groups, which can be tailored to enhance the compound's pharmacokinetic properties and target specificity.

One of the most promising applications of N-1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl-1,2-oxazole-5-carboxamide is in the treatment of inflammatory diseases. Inflammatory conditions such as rheumatoid arthritis and systemic lupus erythematosus are characterized by chronic immune activation, which can be modulated by compounds that interfere with pro-inflammatory pathways. The 1,2-oxazole ring system in this compound has been shown to interact with cyclooxygenase-2 (COX-2) and lipoxygenase enzymes, which are key players in the production of inflammatory mediators. This interaction reduces the synthesis of prostaglandins and leukotrienes, thereby alleviating inflammation and tissue damage. Preclinical studies have demonstrated that this compound exhibits significantly lower toxicity compared to traditional non-steroidal anti-inflammatory drugs (NSAIDs), making it a potential candidate for safer therapeutic interventions.

Another area of interest is the use of N-1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl-1,2-oxazole-5-carboxamide in the treatment of neurodegenerative disorders such as Alzheimer’s disease and Parkinson’s disease. These conditions are associated with the accumulation of beta-amyloid plaques and alpha-synuclein aggregates, which disrupt neuronal function. The 1,2,3,4-tetrahydroquinoline scaffold has been shown to inhibit the aggregation of these pathological proteins, while the 1,2-oxazole ring system may enhance the molecule's ability to cross the blood-brain barrier. Additionally, the 2-methoxyacetyl substituent may contribute to the compound's neuroprotective effects by modulating mitochondrial function and reducing oxidative stress. These properties make this compound a promising candidate for the development of novel therapies targeting neurodegenerative pathologies.

Recent studies have also explored the potential of N-1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl-1,2-oxazole-5-carboxamide in the management of metabolic syndromes, including type 2 diabetes and obesity. These conditions are often linked to insulin resistance and lipid dysregulation, which can be addressed by compounds that modulate metabolic pathways. The 1,2-oxazole ring system in this compound has been shown to interact with peroxisome proliferator-activated receptors (PPARs), which play a crucial role in glucose and lipid homeostasis. By activating these receptors, the compound may enhance glucose uptake and reduce fat accumulation, thereby improving metabolic health. These findings suggest that this compound could be a valuable addition to the therapeutic arsenal for managing metabolic disorders.

The pharmacokinetic profile of N-1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl-1,2-oxazole-5-carboxamide is another area of active research. The 1,2-oxazole ring system contributes to the molecule's solubility, which is essential for oral bioavailability. Additionally, the 2-methoxyacetyl substituent may enhance the compound's ability to penetrate biological membranes, improving its cellular uptake. Studies have shown that this compound has a favorable half-life and metabolic stability, which are critical for long-term therapeutic applications. These properties make it a strong candidate for drug development programs that require sustained plasma concentrations of the active compound.

Despite its promising therapeutic potential, the safety profile of N-1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl-1,2-oxazole-5-carboxamide is still under investigation. While preclinical studies have demonstrated its low toxicity, further clinical trials are necessary to evaluate its safety in human populations. The compound's ability to modulate multiple biological pathways means that it may have off-target effects, which need to be carefully assessed. Additionally, the potential for drug interactions with other medications must be considered, particularly in patients with comorbid conditions. These considerations highlight the importance of rigorous clinical testing to ensure the compound's safety and efficacy before it can be approved for therapeutic use.

In conclusion, N-1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl-1,2-oxazole-5-carboxamide represents a significant advancement in the field of pharmaceutical chemistry. Its unique molecular structure, combined with its potential for targeting multiple disease pathways, positions it as a valuable candidate for the development of novel therapeutics. Ongoing research into its pharmacological properties, synthetic methods, and clinical applications will continue to expand our understanding of its potential in modern medicine.